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An In-depth Technical Guide to Second Harmonic Generation (SHG) Efficiency in DSTMS

For researchers, scientists, and professionals in drug development, understanding the

nonlinear optical (NLO) properties of advanced materials is crucial for applications in imaging,

sensing, and spectroscopy. The organic crystal 4-N,N-dimethylamino-4′-N′-methyl-stilbazolium

2,4,6-trimethylbenzenesulfonate (DSTMS) has emerged as a highly promising material due to

its exceptional second-order nonlinear optical activity. This guide provides a comprehensive

overview of the Second Harmonic Generation (SHG) efficiency in DSTMS, detailing its

fundamental optical properties, experimental methodologies, and comparative performance.

Core Optical Properties of DSTMS
DSTMS is an organic salt crystal known for its large nonlinear optical coefficients and favorable

properties for frequency conversion applications.[1] Its molecular structure, featuring a

positively charged stilbazolium chromophore and a negatively charged

trimethylbenzenesulfonate anion, is engineered to override the natural tendency for antiparallel

alignment, resulting in a noncentrosymmetric crystal structure essential for second-order

nonlinear effects like SHG.[1][2]

Linear Optical Properties
The linear optical characteristics of DSTMS, such as its refractive index and absorption profile,

are fundamental to its performance in nonlinear applications. The crystal exhibits significant
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birefringence and low absorption in key wavelength ranges, which are advantageous for

phase-matching.[1][2]

Property Value Wavelength / Conditions

Principal Refractive Indices n₁ = 2.026 ± 0.006
Measured from 0.6 to 1.6

µm[2]

n₂ = 1.627 ± 0.004
Measured from 0.6 to 1.6

µm[2]

n₃ = 1.579 ± 0.005
Measured from 0.6 to 1.6

µm[2]

Birefringence (Δn) ~0.5
At 1.55 µm (between n₁ and

n₂)[1][2]

Transparency Range 600 nm to 2000 nm [1][2]

Absorption Coefficient (α) < 0.7 cm⁻¹
In the telecommunication

range (~1.55 µm)[1][2]

< 1 cm⁻¹
Between 800 nm and 1600

nm[3]

Nonlinear Optical (NLO) Properties
The NLO properties of DSTMS are among the highest reported for organic crystals, making it

exceptionally efficient for SHG and other parametric processes like terahertz (THz) wave

generation.[1][3] The dominant tensor element, d₁₁₁, is a direct result of the preferential

alignment of the chromophores within the crystal lattice.[1]
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Property Value (pm/V) Wavelength / Conditions

NLO Coefficient (d₁₁₁) 214 ± 20
At a fundamental wavelength

of 1.9 µm[1][2]

NLO Coefficient (d₁₂₂) 32 ± 4
At a fundamental wavelength

of 1.9 µm[1]

NLO Coefficient (d₂₁₂) 25 ± 3
At a fundamental wavelength

of 1.9 µm[1]

Effective NLO Coefficient

(d_eff)
> 25

For parametric oscillation from

1 to 2.2 µm[1]

~230 For THz generation[3]

SHG Efficiency and Performance
DSTMS has demonstrated superior SHG efficiency compared to both other organic crystals

and standard inorganic materials like Beta Barium Borate (BBO).[4] Its performance is

particularly notable in the near-infrared (NIR) region.

Fundamental
Wavelength

Laser Fluence
Max SHG
Efficiency

Comparison

1200 - 1550 nm 0.88 ± 0.02 mJ/cm² ~19.2%

DAST (~12.1%),

PNPA (~18.7%), BBO

(~3.1%)[4]

1450 nm ~0.22 mJ/cm² Efficiency saturates [4]

2000 nm 0.66 ± 0.02 mJ/cm² ~3.8%

DAST (~2.3%), PNPA

(~3.0%), BBO (~1.9%)

[4]

1064 nm Not specified ~2x that of KDP [5]

1064 nm Not specified ~0.7x that of urea [5]
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At higher laser fluences, the SHG efficiency in DSTMS can saturate, a phenomenon attributed

to the increased prevalence of multiphoton absorption.[4] For a fundamental wavelength of

1450 nm, this saturation effect becomes consistent at incident fluences as low as ~0.22

mJ/cm².[4]

The Principle of Phase Matching
Efficient SHG requires the conservation of momentum, a condition known as phase matching.

[6][7] This means the wave vector of the generated second harmonic wave (k₂ω) must be twice

the wave vector of the fundamental wave (kω). When this condition (Δk = 0) is met, the

fundamental and second harmonic waves travel at the same velocity, allowing for constructive

interference and a continuous transfer of energy to the second harmonic wave along the length

of the crystal.[6][8][9]

Fundamental Wave (ω)

Second Harmonic Wave (2ω)

Phase-Matching Condition

k(ω)

k(2ω)

+

k(ω)

+

k(2ω) = 2k(ω)
Δk = k(2ω) - 2k(ω) = 0

Click to download full resolution via product page

Diagram 1: The principle of phase matching for efficient SHG.

In birefringent crystals like DSTMS, the refractive index depends on the polarization and

propagation direction of light.[6] This property allows for phase matching to be achieved by
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carefully selecting the crystal orientation and the polarization of the incident laser beam.[10]

Experimental Protocol for SHG Measurement
Measuring the SHG efficiency of a DSTMS crystal involves a precise optical setup. The Maker-

fringe technique is a common method used to determine the nonlinear optical tensor elements.

[1][2] A generalized experimental workflow is described below.

Methodology
Laser Source: A tunable pulsed laser, such as an Optical Parametric Amplifier (OPA),

provides the fundamental beam at the desired wavelength (e.g., in the 1200-2000 nm

range). The pulse duration is typically in the femtosecond or picosecond regime.

Beam Preparation: The laser output is passed through a half-wave plate (λ/2) to control the

polarization of the light incident on the crystal. A polarizing beam splitter can be used to

ensure pure linear polarization.

Focusing: A lens (L1) focuses the fundamental beam onto the DSTMS crystal. The focusing

conditions must be carefully controlled to manage the laser fluence and avoid optical

damage.[4]

Crystal Mounting: The DSTMS crystal is mounted on a rotation stage. This allows for precise

angular adjustment to achieve the optimal phase-matching angle for a given wavelength.[11]

SHG Generation: As the fundamental beam passes through the crystal, a second harmonic

wave is generated at half the wavelength (e.g., 600-1000 nm).

Beam Collection and Filtering: A second lens (L2) collimates the output beams. A dichroic

mirror and a band-pass filter are used to separate the generated second harmonic signal

from the residual fundamental beam.

Detection: The intensity of the isolated SHG signal is measured using a photodiode or a

power meter.

Data Acquisition: The SHG power is recorded as a function of input power, wavelength, or

crystal orientation angle to determine the conversion efficiency and nonlinear coefficients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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